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Compound of Interest

Compound Name: Boc-PEG4-methyl propionate

Cat. No.: B15621863 Get Quote

This technical guide provides a comprehensive overview of the safety data for Boc-PEG4-
methyl propionate, a PEG-based PROTAC linker utilized in the synthesis of proteolysis-

targeting chimeras.[1] This document is intended for researchers, scientists, and drug

development professionals, compiling available safety, handling, and storage information. Due

to the absence of a complete, formally issued Safety Data Sheet (SDS), this guide synthesizes

data from supplier information and structurally related compounds to provide a thorough safety

profile.

Chemical Identification and Properties
Boc-PEG4-methyl propionate is a chemical compound with the CAS Number 2100306-74-7.

[2] Its chemical structure and properties are summarized below.
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Property Value Reference

Molecular Formula C₁₇H₃₂O₈ [2]

Molecular Weight 364.43 g/mol [2]

CAS Number 2100306-74-7 [2]

Purity ≥98% [2]

Topological Polar Surface Area

(TPSA)
89.52 Å² [2]

LogP 1.3477 [2]

Hydrogen Bond Acceptors 8 [2]

Hydrogen Bond Donors 0 [2]

Rotatable Bonds 15 [2]

Hazard Identification and Classification
Based on available supplier safety information, Boc-PEG4-methyl propionate is classified

with the following hazards:

Hazard Class GHS Pictogram Signal Word Hazard Statements

Acute toxicity, Oral GHS07 Warning
H302: Harmful if

swallowed.

Skin

corrosion/irritation
GHS07 Warning

H315: Causes skin

irritation.

Serious eye

damage/eye irritation
GHS07 Warning

H319: Causes serious

eye irritation.

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

GHS07 Warning
H335: May cause

respiratory irritation.
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Source: ChemScene[2]

Precautionary Measures and Safe Handling
The following precautionary statements are advised when handling Boc-PEG4-methyl
propionate.[2]
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Category
Precautionary Statement
Code

Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264

Wash face, hands and any

exposed skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P330 Rinse mouth.

P362+P364
Take off contaminated clothing

and wash it before reuse.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.
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P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Source: ChemScene[2]

A logical workflow for the safe handling of Boc-PEG4-methyl propionate is illustrated in the

following diagram.

Preparation Handling Storage & Disposal

Read SDS Wear PPE
Understand Hazards

Use in Ventilated AreaBegin Work Avoid Contact
During Use

No Eating/Drinking
During Use

Store ProperlyAfter Use Dispose Safely
End of Lifecycle

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Boc-PEG4-methyl propionate.

First Aid Measures
In case of exposure to Boc-PEG4-methyl propionate, the following first aid measures are

recommended based on the available hazard information. These are general recommendations

and immediate medical attention should be sought if symptoms persist or are severe.
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Exposure Route First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If you feel

unwell, call a POISON CENTER or

doctor/physician.[3][4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.[3][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][4]

Ingestion

If swallowed, rinse mouth. Call a POISON

CENTER or doctor/physician if you feel unwell.

[5]

Storage and Shipping
Proper storage and shipping are crucial to maintain the stability and integrity of Boc-PEG4-
methyl propionate.

Condition Recommendation Reference

Storage Temperature
2-8°C, sealed in a dry

environment.
[2]

Shipping Temperature

Room temperature in the

continental US; may vary

elsewhere.

[2]

Experimental Protocols
Based on the conducted search, detailed experimental protocols involving the use of Boc-
PEG4-methyl propionate are not publicly available in safety-related documentation.
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Researchers should develop specific protocols based on their experimental design,

incorporating the safety and handling information provided in this guide.

Signaling Pathways
Information regarding the effect of Boc-PEG4-methyl propionate on specific signaling

pathways is not available in the context of safety data sheets or related safety documents. This

compound is a linker used in the synthesis of PROTACs, and its biological effects would be

dependent on the final PROTAC molecule it is incorporated into.[1]

Disclaimer: This document is intended as a technical guide and is based on publicly available

information. It is not a substitute for a formal Safety Data Sheet (SDS). Users should always

consult the most current safety information from the supplier before handling this chemical and

ensure that all appropriate safety measures are in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. chemscene.com [chemscene.com]

3. fishersci.com [fishersci.com]

4. fishersci.com [fishersci.com]

5. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide on the Safety of Boc-
PEG4-methyl propionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621863#boc-peg4-methyl-propionate-safety-data-
sheet]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15621863?utm_src=pdf-body
https://www.medchemexpress.com/boc-peg4-methyl-propionate.html?locale=ko-KR
https://www.benchchem.com/product/b15621863?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/boc-peg4-methyl-propionate.html?locale=ko-KR
https://www.chemscene.com/product/2100306-74-7.html
https://www.fishersci.com/store/msds?partNumber=AC149052500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01817EA&productDescription=METHYL+PROPIOLATE10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/749648
https://www.benchchem.com/product/b15621863#boc-peg4-methyl-propionate-safety-data-sheet
https://www.benchchem.com/product/b15621863#boc-peg4-methyl-propionate-safety-data-sheet
https://www.benchchem.com/product/b15621863#boc-peg4-methyl-propionate-safety-data-sheet
https://www.benchchem.com/product/b15621863#boc-peg4-methyl-propionate-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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